![molecular formula C13H20BrN3O2S B4445904 4-bromo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide](/img/structure/B4445904.png)
4-bromo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide
Overview
Description
4-bromo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide is a chemical compound that has been used in scientific research for various purposes. This compound is also known as BRL-15572 and has been studied for its potential as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of 4-bromo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D3 receptor and the serotonin 5-HT1A receptor. These receptors are involved in the regulation of mood, behavior, and addiction.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide has anxiolytic and antipsychotic effects in animal models. It has also been found to reduce drug-seeking behavior and withdrawal symptoms in animal models of drug addiction. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 4-bromo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide in lab experiments is its selectivity for dopamine D3 and serotonin 5-HT1A receptors. This allows researchers to study the specific effects of these receptors on mood, behavior, and addiction. However, one limitation of using this compound is its limited availability and high cost.
Future Directions
Future research on 4-bromo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide should focus on its potential as a therapeutic agent for various diseases such as anxiety, depression, and schizophrenia. Further studies are also needed to determine the exact mechanism of action and biochemical and physiological effects of this compound. In addition, future research should explore the potential of this compound as a treatment for drug addiction and withdrawal symptoms.
Scientific Research Applications
4-bromo-N-[2-(4-methyl-1-piperazinyl)ethyl]benzenesulfonamide has been studied for its potential as a therapeutic agent in various diseases such as anxiety, depression, and schizophrenia. It has been found to have anxiolytic and antipsychotic effects in animal models. This compound has also been studied for its potential as a treatment for drug addiction and withdrawal symptoms.
properties
IUPAC Name |
4-bromo-N-[2-(4-methylpiperazin-1-yl)ethyl]benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20BrN3O2S/c1-16-8-10-17(11-9-16)7-6-15-20(18,19)13-4-2-12(14)3-5-13/h2-5,15H,6-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPVFHWOFEJGSNZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CCNS(=O)(=O)C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20BrN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.